Cas no 898778-17-1 (Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate
• CAS No: 898778-17-1
• MF: C₁₅H₁₈Cl₂O₃
• MW: 317.207623004913
• MDL: MFCD02261367
• CID: 874859
• PubChem ID: 24727535
• Update Time: 2025-10-28

Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(2,5-DICHLOROPHENYL)-7-OXOHEPTANOATE
• MFCD02261367
• 898778-17-1
• MS-21384
• DTXSID00645753
• AKOS016022981
• ETHYL7-(2,5-DICHLOROPHENYL)-7-OXOHEPTANOATE
• Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate

• MDL： MFCD02261367
• Inchi： 1S/C15H18Cl2O3/c1-2-20-15(19)7-5-3-4-6-14(18)12-10-11(16)8-9-13(12)17/h8-10H,2-7H2,1H3
• InChI Key： UADLQOZRKQMNMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCCCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 316.06300
• Monoisotopic Mass: 316.0632998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.68970

Additional information on Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate

Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate: A Comprehensive Overview

Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate, identified by the CAS number 898778-17-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorophenyl group and an oxoheptanoate moiety. The chlorophenyl group contributes to the compound's stability and bioactivity, while the oxoheptanoate group plays a crucial role in its solubility and reactivity.

Recent studies have highlighted the potential of Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate in various applications, particularly in drug discovery and development. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules without significantly altering their pharmacokinetic profiles. This property makes it a valuable tool in medicinal chemistry for designing more effective drug candidates.

The synthesis of Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate involves a multi-step process that typically begins with the preparation of the chlorophenyl derivative. This is followed by esterification to introduce the oxoheptanoate group. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its use in downstream applications.

One of the most promising areas of research involving this compound is its role in antimicrobial agents. Studies have shown that Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate exhibits potent activity against a range of bacterial and fungal pathogens. Its mechanism of action involves disrupting the integrity of microbial membranes, leading to cell death. This makes it a potential candidate for developing new antibiotics in an era where resistance to conventional drugs is increasing.

In addition to its antimicrobial properties, Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is associated with pain and inflammation. These findings suggest that it could be developed into a therapeutic agent for conditions like arthritis and other inflammatory disorders.

The structural versatility of Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate also makes it an attractive substrate for further chemical modifications. By altering the substituents on the chlorophenyl ring or modifying the ester group, researchers can create derivatives with enhanced bioactivity or improved pharmacokinetic profiles. This approach has already yielded several promising analogs that are currently under investigation.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate. Initial assessments indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on ecosystems. However, further studies are needed to fully characterize its environmental fate and ensure its safe use in industrial and medical applications.

In conclusion, Ethyl 7-(2,5-dichlorophenyl)-7-oxoheptanoate (CAS No: 898778-17-1) is a multifaceted compound with significant potential in various fields of science and medicine. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for researchers seeking innovative solutions to complex challenges.